molecular formula C12H16O3 B8626900 2-Ethoxy-7-methoxychroman

2-Ethoxy-7-methoxychroman

Cat. No.: B8626900
M. Wt: 208.25 g/mol
InChI Key: UNZXBZWHURUYQX-UHFFFAOYSA-N
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Description

2-Ethoxy-7-methoxychroman is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

2-ethoxy-7-methoxy-3,4-dihydro-2H-chromene

InChI

InChI=1S/C12H16O3/c1-3-14-12-7-5-9-4-6-10(13-2)8-11(9)15-12/h4,6,8,12H,3,5,7H2,1-2H3

InChI Key

UNZXBZWHURUYQX-UHFFFAOYSA-N

Canonical SMILES

CCOC1CCC2=C(O1)C=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The above-obtained 2-ethoxy-7-hydroxychroman (10.9 g) was dissolved in 60 ml of methanol, and 10.6 g of dimethyl sulfate and 13.5 g of a 25% sodium hydroxide aqueous solution were added thereto at room temperature. The mixture was stirred at this temperature for 1 hour. After 30 ml of water was added thereto, the methanol was removed by distillation in vacuo, and the residue was extracted twice with 50 ml of toluene. The toluene layer was washed with water, and the toluene was removed by distillation in vacuo. The resulting residue was purified by distillation to obtain 11.0 g of a desired colorless liquid (yield 94%).
Name
2-ethoxy-7-hydroxychroman
Quantity
10.9 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
10.6 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
reactant
Reaction Step Three

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